3-methyl-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-methyl-N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C15H19N3O4S/c1-11-3-2-4-13(9-11)23(19,20)16-10-14-17-15(18-22-14)12-5-7-21-8-6-12/h2-4,9,12,16H,5-8,10H2,1H3
• InChI Key: MCCKKGXSSLJXQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NCC2=NC(=NO2)C3CCOCC3
• Molecular Formula: C15H19N3O4S
• Molecular Weight: 337.4 g/mol

Description

3-methyl-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H19N3O4S and its molecular weight is 337.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Benzenesulfonamide derivatives, including celecoxib derivatives, have been synthesized and characterized for their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. These compounds have shown significant biological activity without causing tissue damage in liver, kidney, colon, and brain, compared to untreated controls or celecoxib, suggesting their potential for therapeutic applications (Ş. Küçükgüzel et al., 2013).

Antimicrobial and Anti-HIV Activity

Novel benzenesulfonamides bearing the 2,5-disubstituted-1,3,4-oxadiazole moiety have been prepared and tested for their antimicrobial and anti-HIV activities. These studies revealed the compounds' potential in accordance with structure-activity relationships (SAR), highlighting their significance in developing new therapeutic agents (R. Iqbal et al., 2006).

Herbicidal Activity

N-(2-pyrazolin-1-ylformyl) benzenesulfonamides form a new group of compounds with notable herbicidal activity. These compounds primarily exhibit post-emergence activity on dicotyledonous weed species, interfering with the biosynthesis of branched-chain amino acids, indicating their utility in agricultural research and applications (J. Eussen et al., 1990).

Anticancer Potential

The synthesis and bioactivity studies of new benzenesulfonamides, including 4-(3-(4-substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides, have been conducted. These compounds were evaluated for their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors. Some derivatives exhibited interesting cytotoxic activities, which may be crucial for further anti-tumor activity studies (H. Gul et al., 2016).